Cas no 2408970-04-5 (Lithium;[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: Lithium;[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 2408970-04-5
• MF: C₆H₃LiN₄O₂
• MW: 170.054620027542
• CID: 6241017
• PubChem ID: 146082288
• Update Time: 2025-10-05

Lithium;[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) [1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• Lithium;[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• EN300-7540875
• 2408970-04-5
• Lithium [1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• Inchi： 1S/C6H4N4O2.Li/c11-5(12)4-1-7-6-8-3-9-10(6)2-4;/h1-3H,(H,11,12);/q;+1/p-1
• InChI Key： NFAQRXZQXHGCBK-UHFFFAOYSA-M
• SMILES： [O-]C(C1C=NC2=NC=NN2C=1)=O.[Li+]

Computed Properties

• Exact Mass: 170.04160379g/mol
• Monoisotopic Mass: 170.04160379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.2Ų